ethyl 4-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate

• IUPAC Name: ethyl 4-[2-[(3-methoxyphenyl)methylamino]-2-oxoethyl]sulfanyl-6-methyl-2-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H21N3O5S/c1-4-26-17(23)15-11(2)20-18(24)21-16(15)27-10-14(22)19-9-12-6-5-7-13(8-12)25-3/h5-8H,4,9-10H2,1-3H3,(H,19,22)(H,20,21,24)
• InChI Key: JRMGLMAMTIGUPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)N=C1SCC(=O)NCC2=CC(=CC=C2)OC)C
• Molecular Formula: C18H21N3O5S
• Molecular Weight: 391.4 g/mol

Description

The compound is a derivative of pyrimidine, which is a class of compounds known for their antiviral, anticancer, antioxidant, and antimicrobial activity. It has been studied for its potential neuroprotective and anti-neuroinflammatory properties.

Synthesis Analysis

The synthesis of similar pyrimidine-based compounds involves a series of steps, including the reaction of substituted aldehyde, ethyl acetoacetate, and urea in ethanol, treated with concentrated hydrochloric acid and heated to reflux.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Chemical Reactions Analysis

The compound is part of a series of novel triazole-pyrimidine-based compounds. The chemical reactions involved in its synthesis and the subsequent reactions it undergoes in biological systems are complex and involve multiple steps.

Scientific Research Applications

Synthesis and Structural Insights

• Synthesis of 4-Thiopyrimidine Derivatives : New 4-thiopyrimidine derivatives were synthesized from ethyl 4-methyl-2-phenyl-6-sulfanylpyrimidine-5-carboxylate, leading to compounds with variations at the pyrimidine ring's 5-position. These derivatives underwent comprehensive characterization, including 1H NMR, 13C NMR, IR, mass spectroscopies, and single-crystal X-ray diffraction, revealing insights into their molecular structures and conformational behaviors (Stolarczyk et al., 2018).

• Ionic Liquid-Promoted Synthesis : An environmentally friendly synthesis of ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives was reported. This method leverages ionic liquids for the facile synthesis of compounds, which were then assessed for their antimicrobial activity and potential as oral drug candidates based on ADMET parameters. This study underscores the importance of green chemistry in the synthesis of biologically active derivatives (Tiwari et al., 2018).

Biological Activities

• Cytotoxic Activity : The cytotoxic effects of novel thiopyrimidine derivatives were evaluated against various cancer cell lines, offering insights into the structure-activity relationships that govern their biological efficacy. Certain derivatives demonstrated specific cytotoxic activities, highlighting the potential for these compounds in anticancer research (Stolarczyk et al., 2018).

• Antimicrobial and Enzyme Inhibition Studies : Studies on ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives also included antimicrobial analysis, enzyme assay, docking study, and toxicity study. The research identified compounds with potent antibacterial and antifungal activities, alongside non-toxic profiles against human cell lines, suggesting their utility in developing new antimicrobial agents (Tiwari et al., 2018).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various enzymes and receptors in the body .

Mode of Action

The mode of action of ethyl 4-((2-((3-methoxybenzyl)amino)-2-oxoethyl)thio)-6-methyl-2-oxo-1,2-dihydropyrimidine-5-carboxylate involves several chemical reactions. The compound may undergo reactions at the benzylic position, which can be resonance stabilized . It may also participate in reductive amination, a process that forms imines and then reduces them to amines .

Biochemical Pathways

Similar compounds have been known to affect various biochemical pathways, including those involving free radical reactions and nucleophilic substitutions .

Pharmacokinetics

Compounds with similar structures have shown favorable adme properties .

Result of Action

Similar compounds have been known to exhibit various biological activities, including anti-inflammatory, antimicrobial, and antitumor activities .

Future Directions

The compound shows promise as a potential neuroprotective and anti-neuroinflammatory agent. Future research could focus on further exploring its therapeutic potential and optimizing its synthesis for large-scale production.